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Introduction

ML283 is a potent and selective small molecule inhibitor of viral helicases, initially identified as
an inhibitor of the Hepatitis C Virus (HCV) NS3 helicase.[1] Subsequent research has
demonstrated its efficacy against the nonstructural protein 13 (nsp13) helicase of SARS-CoV-2.
[2] This dual activity makes ML283 a valuable tool for studying the replication of both HCV and
SARS-CoV-2 in replicon systems. These systems are powerful tools in antiviral drug discovery
as they allow for the study of viral replication in a BSL-2 laboratory setting, bypassing the need
for infectious virus.[3]

These application notes provide a comprehensive overview of the use of ML283 in HCV and
SARS-CoV-2 replicon systems, including its mechanism of action, quantitative data on its
activity, and detailed experimental protocols.

Mechanism of Action

ML283 targets the helicase enzyme of both HCV (NS3) and SARS-CoV-2 (nspl3). These
helicases are essential for viral replication, as they unwind the double-stranded RNA
intermediates that form during the replication process. By inhibiting the helicase, ML283
effectively blocks viral RNA synthesis and, consequently, viral replication.[1][2]
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The following tables summarize the available quantitative data for ML283.

Table 1: In Vitro Inhibitory Activity of ML283 against HCV Helicase

Target Genotype Assay Type IC50 (uM) Reference
NS3 Helicase 1b (conl) Biochemical 261
NS3 Helicase 2a (JFH1) Biochemical 391

Table 2: Antiviral and Cytotoxicity Data for ML283 in HCV Replicon System

Parameter Cell Line Value Reference
Replicon Inhibition Huh-7 based 54 £ 10 % at 10 uM
Cell Viability Huh-7 based 112 + 4 % at 10 uM

Note: A specific EC50 value for ML283 in a SARS-CoV-2 replicon system is not readily
available in the public domain based on conducted searches. However, its potent inhibition of
the purified SARS-CoV-2 nspl3 helicase has been documented.

Signaling Pathways and Experimental Workflows
Signaling Pathway of Helicase Inhibition

The following diagram illustrates the general mechanism of action of ML283 in inhibiting viral

replication by targeting the viral helicase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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